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Introduction

The budding yeast Saccharomyces cerevisiae protein kinase BUR1, a cyclin-dependent kinase
(CDK), plays a critical role in the regulation of transcription elongation, histone modification,
and cell cycle progression.[1][2] Its activity influences the function of key cellular components,
including RNA Polymerase Il (Pol II), the transcription elongation factor Spt5, and the protein
kinase Sch9. Given its central role in these processes, identifying the direct substrates and
specific phosphorylation sites of BUR1 is crucial for understanding its regulatory mechanisms
and for potential therapeutic development. This application note provides detailed protocols
and data presentation guidelines for identifying BUR1 phosphorylation sites using mass
spectrometry-based phosphoproteomics.

BUR1 Signaling Pathways

BUR1, in complex with its cyclin Bur2, is implicated in several key cellular signaling pathways.
It is recruited to the C-terminal domain (CTD) of the largest subunit of RNA Pol Il, Rpb1, that is
phosphorylated on Serine 5.[1] Once recruited, BUR1 contributes to the phosphorylation of

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1668064#bc-rfq
https://www.benchchem.com/product/b1668064/docs?utm_src=pdf-body#application-note-using-mass-spectrometry-to-identify-bur1-phosphorylation-sites
https://www.yeastgenome.org/complex/CPX-1685
https://pubmed.ncbi.nlm.nih.gov/16581778/
https://www.benchchem.com/product/b1668064/docs?utm_src=pdf-body#application-note-using-mass-spectrometry-to-identify-bur1-phosphorylation-sites
https://www.benchchem.com/product/b1668064/docs?utm_src=pdf-body#application-note-using-mass-spectrometry-to-identify-bur1-phosphorylation-sites
https://www.benchchem.com/product/b1668064/docs?utm_src=pdf-body#application-note-using-mass-spectrometry-to-identify-bur1-phosphorylation-sites
https://www.benchchem.com/product/b1668064/docs?utm_src=pdf-body#application-note-using-mass-spectrometry-to-identify-bur1-phosphorylation-sites
https://www.yeastgenome.org/complex/CPX-1685
https://www.benchchem.com/product/b1668064/docs?utm_src=pdf-body#application-note-using-mass-spectrometry-to-identify-bur1-phosphorylation-sites
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668064?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Serine 2 of the CTD, a mark associated with transcription elongation.[3] Furthermore, BUR1
directly phosphorylates the C-terminal repeat (CTR) domain of the essential transcription
elongation factor Spt5, which in turn stimulates the recruitment of the PAF1 complex to
elongating Pol II.[4] This cascade of events is crucial for coupling transcription with histone
modifications, such as H3K4 trimethylation. BUR1 has also been shown to phosphorylate the
ubiquitin-conjugating enzyme Rad6, impacting histone H2B monoubiquitination. Additionally,
BURL1 is involved in nutrient-sensing pathways through its phosphorylation of the kinase Sch9
at specific residues.

BUR1 Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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